ELANE

ELANE
Gene: ELANEEnzymeUniProt: P08709

Target Description

ELANE (Elastase, Neutrophil Expressed) is a serine protease primarily found in neutrophil azurophilic granules. It plays a critical role in host defense by degrading various extracellular matrix components and bacterial virulence factors. Dysregulation of ELANE activity is implicated in several inflammatory and degenerative diseases, including emphysema, cystic fibrosis, and severe congenital neutropenia, making it a significant therapeutic target for modulating neutrophil-mediated tissue damage and immune responses.

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Created At2/2/2026
Updated At2/12/2026